![molecular formula C20H18ClNO3 B2885492 3-[5-(2-chlorophenyl)furan-2-yl]-N-(2-methoxyphenyl)propanamide CAS No. 874464-03-6](/img/structure/B2885492.png)
3-[5-(2-chlorophenyl)furan-2-yl]-N-(2-methoxyphenyl)propanamide
Description
3-[5-(2-chlorophenyl)furan-2-yl]-N-(2-methoxyphenyl)propanamide, also known as CMFP, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. CMFP is a synthetic compound that belongs to the class of amides and is characterized by its unique chemical structure. In
Scientific Research Applications
Organosilicon Synthesis of Isocyanates
Organosilicon compounds involving furan and phenyl series show potential in synthesizing isocyanates, which are crucial in producing polyurethane materials, agrochemicals, and pharmaceuticals. The process includes silylation of amines followed by phosgenation, demonstrating a method to synthesize complex isocyanates possibly relevant to the compound (Lebedev et al., 2006).
Microwave-Assisted Synthesis and Biological Evaluation
Microwave irradiation methods offer efficient synthesis routes for furan-phenyl pyrazole derivatives, showing significant anti-inflammatory and antibacterial properties. This technique emphasizes rapid, environmentally friendly synthesis applicable to structurally related compounds, suggesting potential for pharmacological applications of 3-[5-(2-chlorophenyl)furan-2-yl]-N-(2-methoxyphenyl)propanamide (Ravula et al., 2016).
Novel Benzo[b]furan Derivatives as Adipogenic Inhibitors
Derivatives of benzo[b]furan, particularly those with methoxyphenyl components, have been studied for their ability to inhibit adipocyte differentiation and the production of inflammatory adipokines. These compounds demonstrate potential in managing obesity-associated inflammatory and metabolic diseases, suggesting a possible area of research for 3-[5-(2-chlorophenyl)furan-2-yl]-N-(2-methoxyphenyl)propanamide (Sung et al., 2010).
Enzyme Kinetic Studies for Cardioprotective Agents
Compounds with furan and methoxyphenyl structures have been evaluated for cardioprotective properties, involving metabolic pathways mediated by CYP3A4 and CYP1A2 enzymes. These studies offer insights into the metabolism of potentially similar compounds, which could be relevant for assessing the pharmacokinetics and therapeutic potential of 3-[5-(2-chlorophenyl)furan-2-yl]-N-(2-methoxyphenyl)propanamide (Kim et al., 2007).
properties
IUPAC Name |
3-[5-(2-chlorophenyl)furan-2-yl]-N-(2-methoxyphenyl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClNO3/c1-24-19-9-5-4-8-17(19)22-20(23)13-11-14-10-12-18(25-14)15-6-2-3-7-16(15)21/h2-10,12H,11,13H2,1H3,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMXUJSMIDRPTBH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)CCC2=CC=C(O2)C3=CC=CC=C3Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[5-(2-chlorophenyl)furan-2-yl]-N-(2-methoxyphenyl)propanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-{[4-(4-Phenylpiperazin-1-yl)but-2-yn-1-yl]oxy}piperidin-1-yl)pyridine-4-carbonitrile](/img/structure/B2885411.png)
![1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,4-dimethylpiperidine-2-carboxylic acid](/img/structure/B2885414.png)
![1-[4-(Trifluoromethoxy)phenyl]ethane-1-thiol](/img/structure/B2885417.png)
![N-(3,4-Dimethylphenyl)-3-[(2,5-dioxopyrrolidin-1-yl)methyl]azetidine-1-carboxamide](/img/structure/B2885419.png)
![N-(1,3-benzodioxol-5-ylmethyl)-3-[9-(4-methoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl]propanamide](/img/no-structure.png)
![Methyl 5-cyano-4-(2-ethoxyphenyl)-6-({[(3-methoxyphenyl)carbamoyl]methyl}sulfanyl)-2-methyl-1,4-dihydropyridine-3-carboxylate](/img/structure/B2885424.png)
